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Compound of Interest

Compound Name: Coriatin
Cat. No.: B1256320
Get Quote
. J

Coriatin Technical Support & Formulation Hub
Executive Summary & Chemical Profile

Coriatin is a picrotoxane-type sesquiterpene lactone isolated primarily from Coriaria japonica
and Coriaria nepalensis. Structurally analogous to coriamyrtin and tutin, it exhibits significant
hydrophobic character and specific stability concerns related to its lactone moiety.

This guide addresses the recurrent challenges researchers face regarding its poor aqueous
solubility and hydrolytic instability.
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Property Data Implication for Research

Use for verifying reagent

CAS Number 91653-75-7 , _

identity.

Molecular Weight: ~296.32
Formula C15H2006

g/mol .
ol Picrotoxane Sesquiterpene Neuroactive potential; requires

ass
Lactone strict safety protocols.
] Moderate lipophilicity; requires

LogP ~1.77 (Predicted) )

organic co-solvents.

High crystal lattice energy
Melting Point 259-262 °C contributes to dissolution

difficulty.

Troubleshooting Guide: Solubility & Formulation

Issue 1: "I cannot get Coriatin to dissolve in my aqueous assay
buffer."

Diagnosis: Coriatin possesses a rigid tricyclic skeleton with limited hydrogen-bonding
capability with water. Direct addition of the powder to saline or media (PBS, DMEM) results in
suspension, not solution, leading to erratic dosing and "silent" experimental failure.

The Protocol (Standard Stock Preparation): Do not attempt direct aqueous dissolution. You

must use an intermediate organic solvent.
e Primary Solvent: Dissolve Coriatin powder in 100% DMSO (Dimethyl Sulfoxide).
o Solubility Limit: Up to 20-30 mg/mL is achievable in pure DMSO.

o Procedure: Vortex for 30—60 seconds. If particles persist, sonicate at 40 kHz for 5 minutes
(monitor temperature to avoid heating >40°C).

e Secondary Dilution: Dilute the DMSO stock into your assay buffer immediately before use.
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o Critical Threshold: Keep final DMSO concentration < 0.1% for cell-based assays to avoid
solvent toxicity.

Issue 2: "Precipitation occurs immediately upon diluting the DMSO
stock."
Diagnosis: This is the "Crash-Out" effect. When a hydrophobic molecule in DMSO hits a high-

polarity agueous environment, the local solubility limit is exceeded instantly.

The Fix (Stepwise Formulation Strategy): For higher concentrations (e.g., in vivo animal
studies), a simple DMSO-to-Water dilution is insufficient. You need a Co-solvent System to
bridge the polarity gap.

» Recommended Vehicle (IP/IV Injection):

o

5% DMSO (Solubilizer)

[¢]

40% PEG 400 (Co-solvent/Stabilizer)

[¢]

5% Tween 80 (Surfactant to prevent crystal growth)

o

50% Saline (Bulking agent)
Step-by-Step Mixing Order (Crucial):
» Dissolve Coriatin in DMSO.

» Add PEG 400 and vortex until clear.
o Add Tween 80 and vortex.

¢ Slowly add warm (37°C) Saline dropwise while vortexing.
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Why this works: The PEG 400 and Tween 80 create a solvation shell that prevents Coriatin

molecules from aggregating when the water content increases.

Issue 3: "My Coriatin solution lost potency after 24 hours."

Diagnosis: Lactone Hydrolysis. The biological activity of Coriatin (and related picrotoxanes like
tutin) often depends on the integrity of the lactone ring. In basic conditions (pH > 7.5), this ring
can open (saponification), rendering the compound inactive.

Corrective Action:

o Buffer Choice: Use neutral to slightly acidic buffers (pH 6.0 — 7.2). Avoid carbonate buffers
(often pH > 9).

o Storage: Never store diluted aqueous solutions. Prepare fresh.

e Stock Storage: Store DMSO stocks at -20°C, desiccated. DMSO is hygroscopic; absorbed
water can trigger slow hydrolysis over months.

Visualizing the Solubilization Workflow

The following diagram illustrates the decision logic for preparing Coriatin for different

experimental applications.
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100% DMSO Stock
(10-20 mM)

Direct Dilution into Media Prepare Co-solvent Vehicle:
(Keep DMSO < 0.1%) 5% DMSO + 40% PEG400 + 5% Tween 80

Risk: Precipitation Add Saline (50%)
(Check Optical Density) Dropwise w/ Vortex

Ready for Assay

Click to download full resolution via product page

Figure 1: Decision tree for Coriatin solubilization based on experimental end-use.

Frequently Asked Questions (FAQSs)
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Q: Is Coriatin toxic? A:Yes, handle with extreme caution. Coriatin is a picrotoxane
sesquiterpene, a class known for GABA-A receptor antagonism. Like its analogs coriamyrtin
and tutin, it has convulsant properties.[1] All weighing and solubilization should occur in a fume
hood or biological safety cabinet.

Q: Can | use Ethanol instead of DMSO? A: Yes, Coriatin is soluble in ethanol. However,
ethanol evaporates faster than DMSO, which can lead to concentration changes in stored
stocks. Ethanol is also less tolerated by cells in culture (often toxic > 0.5%) compared to
DMSO. For in vivo work, ethanol is often used in combination with Cremophor EL or Tween 80.

Q: | see a "Coriatin" peak in my HPLC, but also a second peak nearby. What is it? A: This is
likely Corianin or Tutin. These compounds co-occur in Coriaria species and are difficult to
separate. Alternatively, if your pH is high, the second peak could be the hydrolyzed acid form of
Coriatin (lactone ring opening).

Q: Does Coriatin have fluorescence properties for imaging? A: No. Coriatin does not possess
a fluorophore. For intracellular tracking, you would need to synthesize a fluorescent conjugate,
which would significantly alter its pharmacokinetics and binding affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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